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For researchers in cellular signaling, drug development, and molecular biology, antibodies
against SMAD proteins are indispensable tools. SMADs are critical intracellular mediators of
the Transforming Growth Factor-beta (TGF-[3) signaling pathway, which regulates a multitude of
cellular processes including proliferation, differentiation, and apoptosis. The specificity and
reliability of SMAD antibodies are paramount for generating accurate and reproducible
experimental data. This guide provides a comparative overview of commercially available
SMAD antibodies, focusing on their validation and specificity for various applications.

The TGF-B/SMAD Signaling Pathway

The canonical TGF-B/SMAD signaling cascade is initiated by the binding of a TGF-3 ligand to
its type Il receptor (TBRII), which then recruits and phosphorylates the type | receptor (TBRI).[1]
[2][3][4] The activated TR, in turn, phosphorylates receptor-regulated SMADs (R-SMADS),
primarily SMAD2 and SMAD3.[2] These phosphorylated R-SMADs then form a complex with
the common mediator SMAD (Co-SMAD), SMADA4. This complex translocates to the nucleus,
where it acts as a transcription factor, regulating the expression of target genes. The pathway is
negatively regulated by inhibitory SMADs (I-SMADs), such as SMAD6 and SMAD?7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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